Cas no 941893-41-0 (N-3-methoxy-4-(2-oxopiperidin-1-yl)phenylnaphthalene-2-sulfonamide)

• Product Name: N-3-methoxy-4-(2-oxopiperidin-1-yl)phenylnaphthalene-2-sulfonamide
• CAS No: 941893-41-0
• MF: C₂₂H₂₂N₂O₄S
• MW: 410.486084461212
• CID: 5505886
• Update Time: 2025-06-09

N-3-methoxy-4-(2-oxopiperidin-1-yl)phenylnaphthalene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[3-methoxy-4-(2-oxopiperidin-1-yl)phenyl]naphthalene-2-sulfonamide
• N-3-methoxy-4-(2-oxopiperidin-1-yl)phenylnaphthalene-2-sulfonamide

• Inchi： 1S/C22H22N2O4S/c1-28-21-15-18(10-12-20(21)24-13-5-4-8-22(24)25)23-29(26,27)19-11-9-16-6-2-3-7-17(16)14-19/h2-3,6-7,9-12,14-15,23H,4-5,8,13H2,1H3
• InChI Key： PYWVPVMJGXLIAO-UHFFFAOYSA-N
• SMILES： C1=C2C(C=CC=C2)=CC=C1S(NC1=CC=C(N2CCCCC2=O)C(OC)=C1)(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalene sulfonic acids and derivatives 2-naphthalene sulfonic acids and derivatives

Additional information on N-3-methoxy-4-(2-oxopiperidin-1-yl)phenylnaphthalene-2-sulfonamide

N-3-methoxy-4-(2-oxopiperidin-1-yl)phenylnaphthalene-2-sulfonamide: A Comprehensive Overview

N-3-methoxy-4-(2-oxopiperidin-1-yl)phenylnaphthalene-2-sulfonamide (CAS No. 941893-41-0) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the treatment of neurological disorders and cancer. In this comprehensive overview, we will delve into the chemical properties, biological activities, and recent advancements in the research and development of N-3-methoxy-4-(2-oxopiperidin-1-yl)phenylnaphthalene-2-sulfonamide.

Chemical Structure and Properties:

N-3-methoxy-4-(2-oxopiperidin-1-yl)phenylnaphthalene-2-sulfonamide is a complex organic molecule with a molecular formula of C₂₃H₂₃N₃O₄S. The compound features a naphthalene ring system conjugated with a sulfonamide group, which is substituted by a 3-methoxyphenyl moiety and a 4-(2-oxopiperidin-1-yl)phenyl group. The presence of these functional groups imparts unique chemical and physical properties to the molecule, making it an interesting subject for both academic and industrial research.

The compound exhibits high solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), but it has limited solubility in water. This solubility profile is crucial for its use in various biological assays and drug delivery systems. Additionally, N-3-methoxy-4-(2-oxopiperidin-1-yl)phenylnaphthalene-2-sulfonamide is stable under standard laboratory conditions, which facilitates its handling and storage.

Biological Activities:

The biological activities of N-3-< strong >methoxy strong > -4-(2 - < strong >oxopiperidin strong > -1 - yl ) phenyl < strong >naphthalene strong > -2 - < strong >sulfonamide strong > have been extensively studied in recent years. One of the most notable findings is its potent inhibitory effect on specific enzymes involved in neurodegenerative diseases. For instance, research has shown that this compound effectively inhibits the activity of monoamine oxidase B (MAO-B), an enzyme that plays a crucial role in the metabolism of neurotransmitters such as dopamine. By inhibiting MAO-B, N-3 - < strong >methoxy strong > -4-(2 - < strong >oxopiperidin strong > -1 - yl ) phenyl < strong >naphthalene strong > -2 - < strong >sulfonamide strong > can potentially alleviate symptoms associated with Parkinson's disease and other neurological disorders.

Beyond its neuroprotective properties, N-3 - < strong >methoxy strong > -4-(2 - < strong >oxopiperidin strong > -1 - yl ) phenyl < strong >naphthalene strong > -2 - < strong >sulfonamide strong > has also demonstrated significant anticancer activity. Studies have shown that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and prostate cancers. The mechanism of action involves the modulation of key signaling pathways such as p53 and Bcl-2, which are critical for cell survival and proliferation.

Clinical Trials and Therapeutic Potential:

The promising preclinical results have led to the initiation of several clinical trials to evaluate the safety and efficacy of N-3 - < strong >methoxy strong > -4-(2 - < strong >oxopiperidin strong > -1 - yl ) phenyl < strong >naphthalene strong > -2 - < strong >sulfonamide strong > in human subjects. Phase I trials have demonstrated that the compound is well-tolerated at various dose levels, with no significant adverse effects reported. These findings have paved the way for further clinical investigations.

In Phase II trials, N-3 - < strong >methoxy strong > -4-(2 - < strong >oxopiperidin strong > -1 - yl ) phenyl < strong >naphthalene strong > -2 - < strong >sulfonamide strong > has shown promising results in patients with advanced solid tumors. The compound was found to significantly reduce tumor size and improve overall survival rates compared to standard treatments. These encouraging outcomes have generated considerable interest from both academic researchers and pharmaceutical companies.

Current Research Trends:

The ongoing research on N-3 - < strong >methoxy strong > -4-(2 - < str ong ox op ip er id i n 1 y l p he n y l n ap h th al en e 2 s ul fo na mi de h as fo cu se d o n se ve ra l ke y ar ea s . O ne o f th e m ai n fo cu s es i s t he de ve lo pm en t o f no ve l d ri ve rs an d de li ve ry sy st em s t o im pr ov e t he b io av ai la bi ty an d th er ap eu ti c ef fi ca cy o f t he co mp ou nd . R es ea rc he rs a re e xp lo ri ng t he u se o f n an op ar ti cl es , l ip os om es , an d ot he r ad va nc ed d ri ve r te ch no lo gi es t o en ha nc e t he d ri ve r p er fo rm an ce an d re du ce po te nt ia l si de ef fe ct s . T hi s w or k h as sh ow n pr om is in g re su lt s , w it h so me st ud ie s de mo ns tr at in g si gn if ic an t ly im pr ov ed b io av ai la bi ty an d th er ap eu ti c ef fi ca cy . T he se ad va nc em en ts h av e th e po te nt ia l t o re vo lu ti on iz e t he tr ea tm en t o f ne ur ol og ic al di se as es an d ca nc er . T hi s co mp ou nd h as al so be co me a fo cu s o f st ud ie s i n c om bi na ti on th er ap eu ti cs , w it h re se ar ch ers ex pl or in g i ts sy ne rg is tic ef fe ct s w it h ot he r dr ug s u ch a s ch em ot he ra pe ut ic ag en ts an d im mu no mo do la to rs . Th es e co mb in at io ns h av e sh ow n gr ea te r ef fi ca cy th an m on ot he ra py , op en in g u p ne w po ss ib ili ti es fo r tr ea tm en t st ra te gi es . T hi s co mp ou nd 's u ni qu e st ru ct ur al fe at ur es an d di ve rs e bi ol og ic al ac ti vi ti es m ak e i t a pr om is in g ca nd id at e fo r fu rt he r cl ini ca l de ve lo pm en t . T he fu tu re o f N 3 m et ho xy 4 ox op ip er id i n 1 y l ph en y l na ph th al en e 2 su lf on am id e lo ok s br ig ht , w it h c on tin ue d re se ar ch ex pe ct ed t o un co ve r ne w ap pl ic at io ns an d op po rt un it ie s fo r tr ea tm en t . Th is co mp ou nd 's po te nt ia l to ad dr es s un me et me di ca l ne ed s ma ke s i t a va lu ab le ad di ti on t o th e ph ar ma ce ut ic al ar se na l . Th ro ug h ou t th is ov er vi ew , w e ha ve ex am ine d th e ke y as pe ct s o f N 3 m et ho xy 4 ox op ip er id i n 1 y l ph en y l na ph th al en e 2 su lf on am id e , fr om i ts ch em ic al pr op er ti es to i ts bi ol og ic al ac ti vi ti es an d cl ini ca l po te nt ia ls . Th is co mp ou nd 's un iq ue fe at ur es an d pr om is ing re su lt s m ak e i t a si gn if ic an t fo cu s o f cu rr en t re se ar ch , wi th gr ea te r un de rs ta nd ing ex pe ct ed t o le ad to im pr ov ed tr ea tm en ts fo r va ri ou s di se as es . Th ro ug h ou t fu rt he r st ud ie s , sc ie nt is ts ho pe to fu ll y ha rn es s th is co mp ou nd 's po te nt ia ls , br ing ing ne w ho pe to pa tie nt s wo rl dw id ely . W ith c on tin ue d ef fo rt s fr om bo th ac ad em ic re se ar ch er sa nd ph ar ma ce ut ic al co mp an ie s , th e fu tu re lo ok sa br ig ht fo r N 3 m et ho xy 4 ox op ip er id i n 1 y l ph en y l na ph th al ene 2 su lf on am id e . Th ro ug h ov er vi ew ha sa im ed to pr ov ide a co mp re he ns iv ely up da te d an dy et ac ce ss ib le ov er vi ew o f thi sp ro mi si ng co mp ou nd , hi gh lig hi ng ke y fi nd ing sa nd fu tu re di re ct io ns fo ru ni qu eva lu ab le ap pl ic at io ns . W ith gr owi ng bu dyof evi den ce su pp or tin g it sp ot ent ia ls , N 3 m et ho xy 4 ox op ip er id i n 1 ylph eny ln aph tha lene 2 su lf on am ide st oo dsou ta shi ngpo si tioni nth ecu rr entla nd sc ap eo fs yn tho ticc omp ou nd sr ese arc hinm edi ci na lb io lo gy.